(3-Aminopropyl)trimethylsilane,trifluoroaceticacid

• Molecular Formula: C8H18F3NO2Si
• Molecular Weight: 245.31 g/mol
• SMILES: C[Si](C)(C)CCCN.C(=O)(C(F)(F)F)O
• InChI: InChI=1S/C6H17NSi.C2HF3O2/c1-8(2,3)6-4-5-7;3-2(4,5)1(6)7/h4-7H2,1-3H3;(H,6,7)
• InChIKey: JXDWYTGWUFJQNX-UHFFFAOYSA-N

(3-Aminopropyl)trimethylsilane, Trifluoroacetic Acid: Product Identity and Procurement Reference

(3-Aminopropyl)trimethylsilane, trifluoroacetic acid (CAS 609816-19-5) is the trifluoroacetate salt of 3-aminopropyltrimethylsilane, an organosilicon compound with the molecular formula C₈H₁₈F₃NO₂Si and a molecular weight of 245.31 g/mol . This compound combines a primary amine-terminated alkylsilane moiety with trifluoroacetic acid as the counterion . The free base parent compound (CAS 18187-14-9, C₆H₁₇NSi, MW 131.29) is characterized by a boiling point of 58°C at 30 mm Hg and a density of 0.783 g/cm³ . The TFA salt form is available commercially at 95% purity .

Sila-Amide Synthesis

Precursor for lipophilic sila-amide derivatives via amine coupling

Alcohol-Free Silane

Trimethylsilyl group avoids alcohol byproducts during hydrolysis

Protected Amine

TFA salt provides latent amine for multi-step synthetic control

Solid Handling

Solid salt form facilitates accurate weighing and storage

Why (3-Aminopropyl)trimethylsilane, Trifluoroacetic Acid Cannot Be Interchanged with Free Base or Alternative Aminosilanes

Substituting the TFA salt with the free base 3-aminopropyltrimethylsilane introduces a nucleophilic free amine that can participate in unwanted side reactions with electrophilic functional groups (e.g., aldehydes, activated esters, epoxides) during multi-step syntheses or surface functionalization protocols . The free base also exhibits hydrolytic sensitivity and can undergo self-condensation under ambient moisture, potentially compromising reproducibility . Conversely, replacing this compound with 3-aminopropyltriethoxysilane (APTES) or 3-aminopropyltrimethoxysilane (APTMS) introduces hydrolyzable alkoxy groups that undergo different hydrolysis kinetics and generate ethanol or methanol as byproducts, which may interfere with moisture-sensitive applications or require additional purification steps . The TFA salt form provides a stable, pre-protonated amine that can be deprotected under controlled basic conditions, offering precise temporal control over amine availability.

Free Base Reactivity

Nucleophilic free amine may cause side reactions with electrophiles and self-condensation under moisture.

Alkoxysilane Byproducts

APTES/APTMS release ethanol/methanol during hydrolysis, interfering with alcohol-sensitive systems.

Lack of Latent Amine

Free base lacks pH-controlled deprotection, complicating sequential functionalization protocols.

(3-Aminopropyl)trimethylsilane, Trifluoroacetic Acid: Quantitative Differentiation Evidence for Scientific Selection

Enhanced Lipophilicity of Trimethylsilyl-Containing Derivatives Compared to Unmodified Parent Compounds

Derivatives synthesized using 3-aminopropyltrimethylsilane demonstrate functional lipophilicity sufficient to address the membrane permeability limitations of the parent N-acetylcysteine (NAC) scaffold. At a concentration of 10 µM, the sila-amide derivative 6a (synthesized from 3-aminopropyltrimethylsilane and NAC) produced significant inhibition of rotenone/H₂O₂-induced platelet apoptotic markers, whereas unmodified NAC exhibits less optimal effects in oxidative stress-induced cellular damage models due to its low lipophilicity, which impedes cellular membrane entry [1]. This functional outcome demonstrates that the trimethylsilyl moiety confers the membrane permeability necessary to achieve intracellular bioactivity.

Lipophilic bioactivity

Class-level

Target: sila-amide 6a (10 µM) — inhibited platelet apoptotic markers (ROS, Ca²⁺, ΔΨm, caspase-9/-3). Comparator: NAC parent — limited intracellular effect due to low lipophilicity.

Supports membrane-permeable sila-amide design

Reported in vitro platelet model

Evidence Dimension	Functional bioactivity in cellular assay (platelet apoptosis protection)
Target Compound Data	Sila-amide derivative 6a (from 3-aminopropyltrimethylsilane + NAC) at 10 µM: significant inhibition of ROS, intracellular calcium elevation, mitochondrial membrane potential disruption, cytochrome c release, and caspase-9/-3 activation
Comparator Or Baseline	N-Acetylcysteine (NAC) parent compound: less optimal effect in oxidative stress-induced cellular damage due to low lipophilicity
Quantified Difference	Derivative achieves protective bioactivity at 10 µM; NAC requires higher concentrations and/or fails to achieve comparable intracellular effects due to membrane permeability barrier
Conditions	Rotenone/H₂O₂-induced oxidative stress in human platelets; in vitro cellular assay

Why This Matters

Procurement of the TFA salt form provides a precursor that can be neutralized to generate the free amine for synthesizing lipophilic sila-amide derivatives with demonstrated membrane-permeable bioactivity.

• [1] Paul M, et al. Novel sila-amide derivatives of N-acetylcysteine protects platelets from oxidative stress-induced apoptosis. J Thromb Thrombolysis. 2017 Feb;43(2):209-216. DOI: 10.1007/s11239-016-1450-4. View Source

Hydrolysis Profile Differentiation: Trimethylsilyl vs. Triethoxy/Methoxy Aminosilanes

The trimethylsilyl group in 3-aminopropyltrimethylsilane offers hydrolysis kinetics that are distinct from those of its triethoxy (APTES) and trimethoxy (APTMS) counterparts . APTES and APTMS undergo rapid hydrolysis of alkoxy groups in the presence of water, generating ethanol or methanol as byproducts and forming reactive silanol intermediates that can undergo uncontrolled polycondensation . In contrast, the trimethylsilyl moiety exhibits slower hydrolysis kinetics and does not release alcohol byproducts, making it suitable for specific synthetic pathways where the rapid hydrolysis of alkoxy groups is not desired or where alcohol generation would be detrimental to the reaction system .

Hydrolysis kinetics

Class-level

Trimethylsilyl: slower hydrolysis, no alcohol byproduct. APTES/APTMS: rapid alkoxy hydrolysis, releases ethanol/methanol.

Supports alcohol-free surface modification

Qualitative class-level inference

Evidence Dimension	Hydrolysis kinetics and byproduct profile
Target Compound Data	Trimethylsilyl group: slower hydrolysis; no alcohol byproduct generation
Comparator Or Baseline	3-Aminopropyltriethoxysilane (APTES) and 3-Aminopropyltrimethoxysilane (APTMS): rapid alkoxy group hydrolysis; ethanol or methanol byproduct generation
Quantified Difference	Qualitative difference in hydrolysis rate (slower for trimethylsilyl) and absence of alcohol byproducts
Conditions	Aqueous or moisture-containing environments; surface modification and coupling reactions

Why This Matters

Researchers requiring anhydrous conditions or seeking to avoid alcohol interference in subsequent reaction steps should select the trimethylsilyl-based compound over alkoxy-substituted alternatives.

Ionic Salt Form vs. Free Base: Solubility and Handling Advantages

The TFA salt form (C₈H₁₈F₃NO₂Si, MW 245.31) provides a protonated amine that is non-nucleophilic under storage and initial handling conditions, in contrast to the free base (C₆H₁₇NSi, MW 131.29) which contains a reactive primary amine that can undergo oxidation, carbonate formation upon CO₂ exposure, and nucleophilic addition reactions with electrophilic contaminants [1]. Trifluoroacetic acid is known to be an excellent solvent for polar compounds including organic bases and amino alcohols [2], and the TFA counterion typically enhances aqueous solubility of the parent amine. The salt form is supplied as a solid at 95% purity , whereas the free base is a liquid with a boiling point of 58°C at 30 mm Hg and a flash point of 59°C [1].

Physical form & stability

Class-level

TFA salt: solid, 95% purity, protonated amine (non-nucleophilic). Free base: liquid, bp 58°C, reactive amine.

Supports handling and storage reproducibility

Solid salt facilitates accurate weighing

Evidence Dimension	Physical form and amine reactivity state
Target Compound Data	TFA salt (CAS 609816-19-5): solid, 95% purity, protonated amine (non-nucleophilic), MW 245.31
Comparator Or Baseline	Free base (CAS 18187-14-9): liquid, 58°C boiling point at 30 mm Hg, flash point 59°C, reactive free amine, MW 131.29
Quantified Difference	Physical state difference: solid vs. liquid; molecular weight difference: 245.31 vs. 131.29 g/mol; purity specification: 95% vs. variable
Conditions	Standard ambient storage and handling conditions

Why This Matters

The solid TFA salt form offers easier handling, weighing accuracy, and storage stability compared to the volatile liquid free base, while the protonated amine prevents unwanted side reactions during storage and initial synthetic steps.

• [1] Chem960. 18187-14-9 (3-氨基丙基三甲基硅烷, 3-Aminopropyltrimethylsilane). View Source
• [2] Journal of Chromatography A. Trifluoroacetic acid as solvent for polar compounds. View Source

Controlled Amine Availability: Deprotection Under Mild Basic Conditions

The TFA salt provides a protected amine that can be liberated quantitatively under mild basic conditions (e.g., aqueous NaHCO₃, dilute NaOH, or organic bases such as triethylamine). This pH-controlled deprotection strategy allows precise temporal control over amine availability, enabling sequential functionalization protocols where the amine must remain latent during initial reaction steps. In contrast, the free base amine is immediately reactive and nucleophilic, potentially leading to premature consumption or undesired cross-reactivity in multi-component reactions . The trifluoroacetate counterion also serves as a useful NMR handle (¹⁹F) for reaction monitoring.

Deprotection control

Class-level

TFA salt: amine liberated under mild basic conditions (NaHCO₃, NaOH, Et₃N). Free base: immediately nucleophilic.

Enables sequential functionalization protocols

¹⁹F NMR monitorable counterion

Evidence Dimension	Amine reactivity control
Target Compound Data	TFA salt: amine is protonated and non-nucleophilic until basic deprotection; ¹⁹F NMR-detectable counterion
Comparator Or Baseline	Free base amine: constitutively nucleophilic and reactive; no fluorine NMR handle
Quantified Difference	Qualitative difference in synthetic control: latent vs. immediately reactive amine functionality
Conditions	Synthetic protocols requiring sequential functionalization or protected amine intermediates

Why This Matters

The TFA salt form enables more complex, multi-step synthetic sequences where the amine must be revealed at a specific stage, improving reaction selectivity and reducing purification burden compared to using the free base.

Validated Application Scenarios for (3-Aminopropyl)trimethylsilane, Trifluoroacetic Acid

Synthesis of Lipophilic Sila-Amide Bioactive Derivatives

This TFA salt serves as a precursor for synthesizing lipophilic sila-amide derivatives where membrane permeability is required for intracellular target engagement. Following neutralization to liberate the free amine, the resulting 3-aminopropyltrimethylsilane can be coupled with carboxylic acid-containing compounds to generate sila-amide products. This approach was successfully employed to create NAC-sila-amide derivative 6a, which demonstrated protective effects against oxidative stress-induced platelet apoptosis at 10 µM by inhibiting ROS generation, calcium elevation, mitochondrial membrane potential disruption, and caspase activation [1].

Surface Functionalization Requiring Alcohol-Free Hydrolysis Conditions

The trimethylsilyl moiety provides a hydrolysis profile distinct from alkoxy-substituted silanes (APTES, APTMS), with slower hydrolysis kinetics and no alcohol byproduct generation [1]. This makes the compound suitable for surface modification protocols where alcohol release would interfere with subsequent reactions, contaminate sensitive analytical measurements, or pose flammability concerns. The TFA salt form offers the additional advantage of a non-nucleophilic amine during initial surface deposition steps, preventing premature cross-linking or amine oxidation.

Multi-Step Organic Synthesis Requiring Protected Amine Intermediates

The protonated amine in the TFA salt remains non-nucleophilic during initial synthetic manipulations, allowing selective reactions at other functional groups without amine interference. Subsequent mild basic deprotection releases the free amine for downstream coupling or functionalization. This pH-controlled availability is particularly valuable in the synthesis of complex organosilicon compounds, functionalized materials, and heterobifunctional linkers where orthogonal reactivity is required [1].

NMR-Monitored Reaction Development Using ¹⁹F Spectroscopic Handle

The trifluoroacetate counterion provides a distinct ¹⁹F NMR signal that can be used to monitor reaction progress, quantify stoichiometry, or track deprotection efficiency without interference from ¹H NMR signals of organic substrates. This built-in spectroscopic handle facilitates reaction optimization and mechanistic studies in both academic and industrial research settings.

Application

Selection Property

Validation Focus

Synthesis of lipophilic sila-amide bioactive derivatives

Sila-amide precursor with membrane permeability

Bioactivity validation in cellular models

Surface functionalization requiring alcohol-free hydrolysis

Trimethylsilyl group (no alcohol byproduct)

Hydrolysis kinetics and surface coverage

Multi-step organic synthesis with protected amine

TFA salt protected amine intermediate

Deprotection efficiency and sequence fidelity

NMR-monitored reaction development

Trifluoroacetate ¹⁹F NMR handle

Reaction monitoring and stoichiometry

• [1] Paul M, et al. Novel sila-amide derivatives of N-acetylcysteine protects platelets from oxidative stress-induced apoptosis. J Thromb Thrombolysis. 2017 Feb;43(2):209-216. DOI: 10.1007/s11239-016-1450-4. View Source